Cas no 61783-71-9 (3-Octyne, 2-bromo-)

• Product Name: 3-Octyne, 2-bromo-
• CAS No: 61783-71-9
• MF: C₈H₁₃Br
• MW: 189.092821836472
• CID: 466279
• PubChem ID: 10607675
• Update Time: 2025-04-19

3-Octyne, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Octyne, 2-bromo-
• 2-bromooct-3-yne
• SCHEMBL8001958
• 61783-71-9
• DTXSID20442387

• Inchi： 1S/C8H13Br/c1-3-4-5-6-7-8(2)9/h8H,3-5H2,1-2H3
• InChI Key： HNTDKZDSFARQBT-UHFFFAOYSA-N
• SMILES： BrC(C)C#CCCCC

Computed Properties

• Exact Mass: 188.02009
• Monoisotopic Mass: 188.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0